Cas no 478063-27-3 (N-(2-Methoxyphenyl)-4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide)

• Product Name: N-(2-Methoxyphenyl)-4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide
• CAS No: 478063-27-3
• MF: C₁₉H₁₄F₃N₃O₃
• MW: 389.327974796295
• CID: 5710147
• PubChem ID: 1481273
• Update Time: 2023-10-14

N-(2-Methoxyphenyl)-4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Bionet1_004377
• N-(2-methoxyphenyl)-4-oxo-1-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide
• ZINC01394387
• SMR000179784
• 478063-27-3
• HMS2282C11
• 6P-505S
• MLS000327184
• CHEMBL1349872
• HMS581G19
• AKOS005096586
• N-(2-methoxyphenyl)-4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3-pyridazinecarboxamide
• N-(2-methoxyphenyl)-4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide
• N-(2-Methoxyphenyl)-4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide

• Inchi： 1S/C19H14F3N3O3/c1-28-16-8-3-2-7-14(16)23-18(27)17-15(26)9-10-25(24-17)13-6-4-5-12(11-13)19(20,21)22/h2-11H,1H3,(H,23,27)
• InChI Key： SBEWRLYITXTMHP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C=CC(C(C(NC2C=CC=CC=2OC)=O)=N1)=O)(F)F

Computed Properties

• Exact Mass: 389.09872580g/mol
• Monoisotopic Mass: 389.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71Ų